Cas no 1609396-37-3 (4-Ethoxy-3-(trifluoromethyl)phenylamine Hydrochloride)

• Product Name: 4-Ethoxy-3-(trifluoromethyl)phenylamine Hydrochloride
• CAS No: 1609396-37-3
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• MDL: MFCD26959419
• CID: 4608232
• Update Time: 2025-11-06

4-Ethoxy-3-(trifluoromethyl)phenylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-ethoxy-3-(trifluoromethyl)phenyl]amine hydrochloride
• 4-Ethoxy-3-(trifluoromethyl)phenylamine Hydrochloride

• MDL： MFCD26959419
• Inchi： 1S/C9H10F3NO.ClH/c1-2-14-8-4-3-6(13)5-7(8)9(10,11)12;/h3-5H,2,13H2,1H3;1H
• InChI Key： KRESFGRMCNFJPV-UHFFFAOYSA-N
• SMILES： C(C1C=C(N)C=CC=1OCC)(F)(F)F.Cl

4-Ethoxy-3-(trifluoromethyl)phenylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Ethoxy-3-(trifluoromethyl)phenylamine Hydrochloride

Comprehensive Overview of 4-Ethoxy-3-(Trifluoromethyl)Phenylamine Hydrochloride (CAS No. 1609396-37-3)

4-Ethoxy-3-(trifluoromethyl)phenylamine hydrochloride (CAS No. 1609396-37-3) is a fluorinated aromatic amine derivative that has garnered significant attention in contemporary medicinal chemistry and pharmaceutical research. The compound's unique structural features, including the trifluoromethyl group, ethoxy substituent, and aniline scaffold, position it as a valuable intermediate in the development of novel therapeutics. Recent advancements in fluorine chemistry have underscored the importance of such derivatives in enhancing drug-like properties, particularly in terms of metabolic stability and bioavailability.

The integration of the trifluoromethyl (-CF₃) moiety into aromatic systems is a well-established strategy in drug design. This functional group imparts notable electron-withdrawing effects, which can modulate molecular interactions with biological targets. In the context of 4-ethoxy-3-(trifluoromethyl)phenylamine hydrochloride, the combination of the electron-donating ethoxy group and electron-withdrawing trifluoromethyl substituent creates a balanced electronic profile that may enhance binding affinity to specific receptors or enzymes. This dual functionality has been leveraged in recent studies exploring its potential as a scaffold for G protein-coupled receptor (GPCR) modulators.

Synthetic approaches to this compound typically involve multistep organic transformations. The formation of the aniline core often begins with nitration or direct coupling reactions, followed by selective etherification to introduce the ethoxy functionality at the para position. The hydrochloride salt formation is crucial for improving solubility characteristics, a critical factor in preclinical formulation development. Modern synthetic methodologies emphasize atom-efficient processes, aligning with green chemistry principles while maintaining high regioselectivity for the meta-trifluoromethyl substitution pattern.

In terms of biological activity, preliminary investigations have highlighted the compound's potential as a lead structure for neuropharmacological applications. The trifluoromethyl group's influence on lipophilicity and metabolic resistance makes it particularly suitable for central nervous system (CNS)-targeted drugs. Recent computational studies using molecular docking simulations have demonstrated favorable interactions between this scaffold and serotonin receptor subtypes, suggesting its relevance to antidepressant or anxiolytic drug discovery programs.

The hydrochloride salt form plays an essential role in optimizing physicochemical properties for pharmaceutical applications. Salt formation can significantly improve aqueous solubility while maintaining crystallinity, which is vital for dosage form development. Advanced analytical techniques such as X-ray diffraction and differential scanning calorimetry have been employed to characterize the solid-state properties of this salt form, ensuring stability under various storage conditions.

Cross-disciplinary research has also explored the compound's utility beyond traditional pharmacology. In materials science, fluorinated aromatic amines like this derivative are being investigated for their potential in optoelectronic applications due to their unique electronic absorption profiles. The combination of aromaticity and fluorination creates chromophores with tunable optical properties, opening avenues for organic light-emitting diodes (OLEDs) or photovoltaic materials.

The environmental impact assessment of such compounds remains an active area of research. Life cycle analysis studies are being conducted to evaluate biodegradation pathways and ecotoxicological profiles, particularly focusing on the persistence of trifluoromethyl groups in wastewater treatment systems. These studies aim to balance therapeutic benefits with environmental sustainability considerations.

In academic research settings, this compound serves as an important model system for studying structure-property relationships in fluorinated heterocycles. Its synthesis and characterization contribute to expanding chemical space libraries used in virtual screening campaigns by pharmaceutical companies seeking novel bioactive molecules.

Ongoing clinical-stage investigations are exploring derivatives based on this core structure for their efficacy against neurodegenerative disorders. Preclinical models have demonstrated promising results in modulating key pathological pathways associated with Alzheimer's disease progression through interactions with acetylcholinesterase enzymes.

The compound's role as a building block extends to combinatorial chemistry approaches where it serves as a privileged scaffold for library generation through modular synthesis strategies. Automated synthesis platforms now enable rapid diversification of substituents around this core structure while maintaining high synthetic efficiency.

In summary, 4-ethoxy-3-(trifluoromethyl)phenylamine hydrochloride represents an important advancement in modern medicinal chemistry due to its strategic incorporation of fluorine atoms combined with oxygen-containing substituents on an aromatic amine framework. Its continued study across multiple scientific disciplines reflects its versatility as both a therapeutic candidate and a chemical tool for understanding complex biological systems.